2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide

• IUPAC Name: 2-(4-bromophenoxy)-2-methyl-N-(1-propan-2-ylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C18H27BrN2O2/c1-13(2)21-11-9-15(10-12-21)20-17(22)18(3,4)23-16-7-5-14(19)6-8-16/h5-8,13,15H,9-12H2,1-4H3,(H,20,22)
• InChI Key: DMDHQYFJJKSKKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Br
• Molecular Formula: C18H27BrN2O2
• Molecular Weight: 383.3 g/mol

Description

2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)-2-methylpropanamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as BIPAM and belongs to the class of amide derivatives.

Mechanism of Action

The exact mechanism of action of BIPAM is not fully understood. However, it is believed to act on the GABAergic system by enhancing GABAergic neurotransmission. BIPAM has been shown to increase the binding of GABA to GABAA receptors, leading to an increase in inhibitory neurotransmission. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and sedatives.
Biochemical and Physiological Effects
BIPAM has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the frequency and severity of seizures in animal models of epilepsy. BIPAM has also been shown to reduce anxiety-like behavior in animal models of anxiety disorders. In addition, BIPAM has been shown to have analgesic effects in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

BIPAM has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal models. However, one limitation of BIPAM is that its mechanism of action is not fully understood. This can make it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for the study of BIPAM. One area of research is the development of more potent and selective analogs of BIPAM. This could lead to the development of new drugs for the treatment of epilepsy, anxiety disorders, and neuropathic pain. Another area of research is the investigation of the long-term effects of BIPAM on the brain. This could help to determine the safety and efficacy of BIPAM for long-term use. Finally, the use of BIPAM as a cognitive enhancer could also be explored further. This could lead to the development of new drugs for the treatment of cognitive disorders such as Alzheimer's disease.

Synthesis Methods

The synthesis of BIPAM involves the reaction of 4-bromoanisole with 1-isopropyl-4-piperidone in the presence of sodium hydride and 2-methylpropanoyl chloride. The resulting compound is then purified through column chromatography to obtain pure BIPAM. This process has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

BIPAM has been studied extensively for its potential therapeutic applications. It has been shown to have anticonvulsant, anxiolytic, and analgesic effects in animal models. BIPAM has also been investigated for its potential use in the treatment of neuropathic pain, anxiety disorders, and epilepsy. In addition, BIPAM has been studied for its potential use as a cognitive enhancer.